Cas no 5326-49-8 (5'-BROMO-M-ACETOTOLUIDIDE)

• Product Name: 5'-BROMO-M-ACETOTOLUIDIDE
• CAS No: 5326-49-8
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 938231
• PubChem ID: 219249
• Update Time: 2025-04-19

5'-BROMO-M-ACETOTOLUIDIDE Chemical and Physical Properties

Names and Identifiers

• 5'-BROMO-M-ACETOTOLUIDIDE
• 2,2,2-Tribrommethylaethylacetat
• 3-bromo-2,2-bis(bromomethyl)propyl acetate
• 5-Brom-3-acetamino-toluol
• acetic acid-(3-bromo-2,2-bis-bromomethyl-propyl ester)
• acetic acid-(3-bromo-5-methyl-anilide)
• Essigsaeure-(3-brom-2,2-bis-brommethyl-propylester)
• Essigsaeure-(3-brom-5-methyl-anilid)
• Tribrom-monoacetyl-pentaerythrit
• 5326-49-8
• 57625-49-7
• DTXSID00276985
• SCHEMBL5690802
• n-(3-bromo-5-methylphenyl)acetamide
• AKOS027492648
• NSC-306
• NSC306

• Inchi： 1S/C9H10BrNO/c1-6-3-8(10)5-9(4-6)11-7(2)12/h3-5H,1-2H3,(H,11,12)
• InChI Key： IACMUCUAYFBJFF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 226.99500
• Monoisotopic Mass: 226.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.471g/cm3
• Boiling Point: 348.3ºC at 760 mmHg
• Flash Point: 164.4ºC
• Refractive Index: 1.6
• PSA: 29.10000
• LogP: 2.78890